Sodium hypobromite

• IUPAC Name: sodium;hypobromite
• InChI: InChI=1S/BrO.Na/c1-2;/q-1;+1
• InChI Key: CRWJEUDFKNYSBX-UHFFFAOYSA-N
• Canonical SMILES: [O-]Br.[Na+]
• Molecular Formula: NaBrO, BrNaO
• DSSTOX Substance ID: DTXSID40930039
• Molecular Weight: 118.89 g/mol
• CAS No.: 13824-96-9

Description

Sodium hypobromite (NaOBr) is an inorganic compound with the chemical formula NaBrO. It is a bromine analog of sodium hypochlorite (NaOCl) and belongs to the family of hypohalites. This compound is primarily used as an oxidizing agent in organic synthesis, a disinfectant in water treatment, and a reagent for specific chemical analyses, such as the detection of urea and carbamates . Its stabilized form, often combined with sulfamates or acid amides, exhibits enhanced stability and reduced volatility compared to its unstabilized counterpart, making it suitable for industrial biocidal applications .

Preparation Methods

Fundamental Reaction Mechanisms

Bromine-Alkali Neutralization

The foundational method for sodium hypobromite synthesis involves the reaction of bromine (Br₂) with sodium hydroxide (NaOH) in aqueous media. This process, analogous to hypochlorite formation, follows a disproportionation mechanism:

$$\text{Br}$$2 + 2\text{NaOH} \rightarrow \text{NaBrO} + \text{NaBr} + \text{H}2\text{O}

Here, bromine undergoes both oxidation (to Br⁺ in NaBrO) and reduction (to Br⁻ in NaBr) . The reaction is exothermic and highly sensitive to temperature, with optimal yields achieved below 10°C to minimize secondary disproportionation into bromide (NaBr) and bromate (NaBrO₃) .

Industrial-Scale Synthesis Protocols

Low-Temperature Batch Process

A widely cited industrial method involves dissolving 40% NaOH in water, cooling the solution to -3°C, and slowly adding bromine at a rate of 1–2 drops per second . The mixture is maintained between -8°C and -3°C to suppress bromate formation. After complete bromine addition, the solution is stirred for 2–3 hours, yielding a NaBrO concentration of 170–250 g/L .

Critical Parameters:

• Temperature: Sustaining sub-zero temperatures prevents thermal decomposition.

• Bromine Addition Rate: Slow dripping (8–12 hours) ensures controlled reaction kinetics .

• NaOH Concentration: 15–40% w/w solutions optimize bromine solubility while avoiding excessive viscosity .

Stabilized Hypobromite Solutions

To address NaBrO’s instability, patents describe stabilization using sulfamic acid derivatives. In one protocol, sodium sulfamate (NaSO₃NH₂) is added to the reaction mixture at a molar ratio of 1.1:1 (sulfamate:hypobromite), reducing degradation rates by 70% . The stabilized solution retains >90% activity after 30 days at 4°C .

Reaction Scheme:

$$\text{NaBrO} + \text{NaSO}$$3\text{NH}2 \rightarrow \text{NaBrO} \cdot \text{NaSO}3\text{NH}2 \ (\text{stabilized complex})

Advanced Synthesis Techniques

Supersaturated Alkali Solutions

European Patent EP1501758B1 details a method using supersaturated NaOH (10 N) reacted with 90% stoichiometric bromine at 0–5°C . This approach achieves NaBrO concentrations up to 4.5 M, compared to 2.8 M in standard methods . The high hydroxide concentration shifts equilibrium toward hypobromite formation, albeit requiring precise cooling to prevent precipitation of NaBrO hydrates .

Comparative Analysis of Synthesis Methods

Method	Temperature (°C)	NaBrO Concentration (g/L)	Stability (Days at 4°C)	Key Advantage
Low-Temperature Batch	-8 to -3	170–250	7–10	High yield, scalable
Stabilized Solution	0–5	200–300	30+	Enhanced longevity
Supersaturated Alkali	0–5	300–400	14	High concentration output
Electrochemical	25	50–100	3	Hazard reduction, no Br₂ handling

Degradation and Byproduct Management

Disproportionation Pathways

NaBrO inherently decomposes via:

3\text{NaBrO} \rightarrow 2\text{NaBr} + \text{NaBrO}_3}

This reaction proceeds rapidly above 20°C, necessitating cold storage . Acidic conditions accelerate degradation, with half-lives <1 hour at pH 4 .

Bromide Reoxidation

To reclaim value from byproduct NaBr, industrial facilities often oxidize spent solutions using chlorine gas:

2\text{NaBr} + \text{Cl}2 \rightarrow 2\text{NaCl} + \text{Br}2}

The regenerated Br₂ is recycled into hypobromite synthesis, closing the material loop .

Industrial Case Studies

Shandong Tianxin Chemical Co., Ltd.

A leading NaBrO producer employs a modified low-temperature batch process with in-line stabilization. Key metrics:

• Annual Output: 12,000 metric tons

• Purity: 92–95% NaBrO (remainder NaBr and NaOH)

• Energy Use: 1.2 kWh/kg NaBrO, primarily for refrigeration .

Chemical Reactions Analysis

SM-12502 undergoes various chemical reactions, including:

Oxidation: It can be oxidized by cytochrome P450 enzymes, particularly CYP2A6, which plays a role in its metabolism.

Reduction: The compound can be reduced under specific conditions, although detailed reduction pathways are less documented.

Substitution: SM-12502 can undergo substitution reactions, particularly involving its thiazolidinone ring structure.

Common reagents and conditions used in these reactions include cytochrome P450 enzymes for oxidation and various organic solvents for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Chemical Oxidation in Soil Analysis

Overview
Sodium hypobromite is primarily utilized in the mechanical analysis of soils, particularly for the oxidation of organic matter. This application is crucial for accurately determining soil composition and characteristics.

Advantages Over Other Methods

• Efficiency : this compound allows for rapid oxidation of organic matter without the need for heat, which is often required when using hydrogen peroxide.
• Cost-Effectiveness : The reagents are cheaper and more stable, especially in tropical climates where other oxidants may degrade.
• Reduced Alteration of Soil Composition : Unlike thermal methods, this compound minimizes changes to clay minerals and reduces the dissolution of sesquioxides .

Case Study
A study published in the Journal of Agricultural Science demonstrated that using freshly prepared this compound solutions improved the mechanical analysis process by simplifying techniques and reducing reagent requirements .

Microbial Growth Inhibition

Overview
this compound is recognized for its antimicrobial properties, making it useful in various industrial applications as a biocide.

Applications

• Water Treatment : It can serve as an effective disinfectant in water treatment facilities to control microbial growth.
• Agricultural Use : this compound is employed as a growth inhibitor for specific microorganisms, helping to maintain crop health and yield.

Research Findings
A patent indicated that stabilized this compound concentrations around 0.05% are effective as a growth inhibitor against various microorganisms, including those resistant to traditional treatments .

Organic Synthesis

Overview
this compound plays a role in organic chemistry, particularly in the oxidation of alcohols and ketones.

Applications

• Oxidation Reactions : It is used to convert secondary alcohols into ketones and aldehydes into carboxylic acids through selective oxidation processes.
• Synthesis of Brominated Compounds : The compound facilitates the bromination of alkenes and alkynes under mild conditions.

Case Study
Research published in Chemical Research in Toxicology highlighted this compound's effectiveness in oxidizing cycloalkanones, demonstrating its utility in synthetic organic chemistry .

Environmental Applications

Overview
this compound's oxidative properties are also applied in environmental science, particularly in analyzing pollutants.

Applications

• Pollution Analysis : It is used to digest samples for colorimetric determination of phosphorous content, aiding in assessing water quality.
• Soil Remediation : The compound can assist in breaking down organic pollutants in contaminated soils.

Research Findings
A study noted that digestion with this compound solutions allowed for rapid extraction and analysis of phosphorus from environmental samples, showcasing its role in environmental monitoring .

Summary Table of Applications

Application Area	Specific Use Case	Advantages
Soil Analysis	Oxidation of organic matter	Rapid, cost-effective, minimal soil alteration
Microbial Growth Control	Disinfectant in water treatment	Effective against resistant microorganisms
Organic Synthesis	Oxidation of alcohols and ketones	Selective oxidation under mild conditions
Environmental Monitoring	Phosphorus determination	Rapid analysis for water quality

Mechanism of Action

SM-12502 exerts its effects by inhibiting the platelet-activating factor receptor. This inhibition prevents the activation of platelets and the subsequent release of inflammatory mediators. The compound specifically targets the platelet-activating factor receptor, blocking its interaction with platelet-activating factor and thereby reducing platelet aggregation and inflammation .

Comparison with Similar Compounds

Chemical Stability and Volatility

Sodium hypobromite is inherently unstable and tends to disproportionate into bromate (BrO₃⁻) and bromide (Br⁻) under storage conditions. However, stabilized formulations (e.g., NaOBr with sodium sulfamate) significantly improve its shelf life and reduce bromate formation . In contrast, sodium hypochlorite (NaOCl) is more stable commercially but decomposes into chlorate (ClO₃⁻) and chloride (Cl⁻) over time. Sodium hypoiodite (NaOI) is the least stable among hypohalites and is rarely isolated due to rapid decomposition .

Table 1: Stability and Halogen Content of Hypohalites

Compound	Stability (Unstabilized)	Stabilized Form Availability	Available Halogen (as Cl₂ equivalent)
This compound	Low	Yes (sulfamate-stabilized)	1.0–2.0 ppm (biocidal use)
Sodium hypochlorite	Moderate	Yes (commercial solutions)	0.5–5.0 ppm (typical disinfection)
Sodium hypoiodite	Very low	No	Not applicable (rarely isolated)

Antimicrobial Efficacy

Stabilized NaOBr demonstrates superior antimicrobial performance compared to NaOCl. At 1.0–2.0 ppm total residual oxidant (as Cl₂), NaOBr achieves significant microbial population reduction, whereas NaOCl requires higher concentrations (5–10 ppm) for similar efficacy .

Biological Activity

Sodium hypobromite (NaBrO) is a compound of significant interest due to its diverse biological activities, particularly in the fields of microbiology, environmental science, and medicine. This article explores its cytotoxic effects, antimicrobial properties, and applications in various fields based on recent research findings.

This compound is a pale yellowish solid that is highly soluble in water. It functions as an oxidizing agent and is often used in disinfection processes. Its reactivity stems from the presence of the hypobromite ion (BrO⁻), which can participate in various chemical reactions.

Cytotoxic Effects

Research has highlighted the cytotoxic effects of this compound on human cells, particularly in comparison to sodium hypochlorite. A study evaluated the impact of activated this compound on human fetal osteoblasts, revealing that it exhibits cytotoxicity that varies with concentration and exposure time. Specifically, a 4:1 molar ratio of activated this compound was found to be less cytotoxic compared to other ratios tested .

Molar Ratio	Cytotoxicity Level
4:1	Low
2:1	Moderate
1:1	High

Antimicrobial Properties

This compound has demonstrated effective antimicrobial activity against various pathogens. Its application in water treatment processes has been extensively studied. For instance, stabilized hypobromite has been shown to control membrane fouling and reduce the formation of harmful disinfection by-products (DBPs) like N-nitrosodimethylamine (NDMA) in seawater desalination systems .

Case Study: Water Treatment

A study conducted on the use of stabilized hypobromite indicated its potential for controlling biofouling during seawater desalination. The findings suggested that this compound could significantly reduce microbial growth on membranes, thereby enhancing the efficiency of water purification systems .

Environmental Applications

In environmental science, this compound has been utilized for the oxidation of organic matter in soil analysis. It offers advantages over traditional methods using hydrogen peroxide, such as faster reaction times and reduced thermal degradation of soil components .

Safety and Toxicity

Despite its beneficial uses, safety assessments are crucial due to the potential toxicity associated with this compound exposure. Studies have indicated that while it is effective as a disinfectant, excessive exposure can lead to cytotoxic effects on mammalian cells, necessitating careful handling and application protocols .

Q & A

Basic Research Questions

Q. What experimental protocols are recommended for preparing sodium hypobromite solutions with minimal decomposition?

this compound is synthesized by reacting bromine ($Br_2$) with sodium hydroxide ($NaOH$) in a 1:2 molar ratio at 0–5°C to minimize thermal decomposition. The reaction proceeds as $Br_2 + 2NaOH \rightarrow NaBrO + NaBr + H_2O$. To stabilize the solution, maintain pH >13 using excess $NaOH$, as hypobromite decomposes into bromite ($BrO_2^-$) and bromide ($Br^-$) at pH 9–12 . Storage at 0–6°C in dark containers further reduces degradation .

Q. How should this compound be handled to ensure safety and stability in laboratory settings?

• Storage: Use amber glass containers at 0–6°C to prevent photolytic and thermal decomposition. Avoid contact with reducing agents or organic materials due to its strong oxidizing properties .
• Safety measures: Employ PPE (gloves, goggles, lab coats) and work in a fume hood. Neutralize spills with sodium thiosulfate ($Na_2S_2O_3$) .

Q. What analytical methods are suitable for quantifying this compound in aqueous solutions?

Polarographic voltammetry is preferred for differentiating hypobromite ($BrO^-$), bromite ($BrO_2^-$), and bromate ($BrO_3^-$) in mixtures. At pH 13, the reduction waves of $BrO^-$ and $BrO_2^-$ are sufficiently separated for quantification (Table 1). For molar ratios $BrO_3^-/BrO_2^- < 16$, bromite can be determined without interference .

Table 1: Electrochemical Conditions for Bromite/Hypobromite Analysis

Parameter	Value	Reference
pH	13
Supporting Electrolyte	0.2 M $KBrO_3$
Temperature	25°C

Advanced Research Questions

Q. How can this compound be utilized in isotopic analysis of nitrogen-enriched samples (e.g., 15NH4+^{15}\text{NH}_4^+15NH4+​ in marine sediments)?

The Redox-MIMS method employs this compound to oxidize $^{15}\text{NH}_4^+$ to $^{29}\text{N}_2$, which is quantified via membrane inlet mass spectrometry. This avoids $^{30}\text{N}_2$ overestimation caused by oxygen interference. Key steps:

• Oxidize $^{15}\text{NH}_4^+$ with $NaBrO$ at pH 9–10.
• Reduce residual oxidants with sulfamic acid ($H_3NSO_3$).
• Detect $^{29}\text{N}_2$ using a quadrupole mass spectrometer .

Q. What role does this compound play in synthesizing oxidized perovskite materials (e.g., La1−xSrxCoO3−δLa_{1-x}Sr_xCoO_{3-\delta}La1−x​Srx​CoO3−δ​)?

this compound chemically oxidizes cobalt in $La_{1-x}Sr_xCoO_{3-\delta}$ perovskites, increasing Co(IV) content by ~14%. Post-oxidation, Sr-rich samples ($x > 0.7$) transition from brownmillerite to cubic perovskite structures. Methodology:

• Stir pre-synthesized perovskites in $NaBrO$ solution for 24 hrs.
• Characterize via XRD, iodometric titration, and XAS to confirm Co oxidation states .

Q. How do radical yields in this compound systems vary under γ-radiolysis at high pH?

Radiolysis of alkaline $NaBrO$ solutions generates $BrO^-$ radicals, with primary yields $G_{e_{aq}^-} + G_H = 2.9$ and $G_{OH} = 2.3$ at pH 13. Adding $N_2O$ increases $G(N_2)$ by 0.3 due to hydrated electron ($e_{aq}^-$) scavenging. Critical factors:

• Use bromite ($BrO_2^-$) to trap $BrO^-$ radicals.
• Monitor $H_2O_2$ ($G = 0.7$) and $H_2$ ($G = 0.4$) as secondary products .

Q. What methodological challenges arise in using this compound for Hofmann degradation of amides?

Hypobromite solutions must be freshly prepared, as activity declines >20% after 1 hour. Optimal conditions:

• Use a 10–20% bromine excess to offset incomplete reaction.
• Limit $NaOH$ to avoid side reactions (e.g., over-oxidation of amines).
• For heat-sensitive substrates, substitute $NaOCl$ for milder conditions .

Q. How to resolve contradictions in decomposition kinetics of this compound across studies?

Discrepancies arise from pH, temperature, and ionic strength variations. For reproducible kinetics:

• Standardize conditions (pH 13, 0–5°C, 0.2 M ionic strength).
• Use iodometric titration or UV-Vis ($λ = 330$ nm) for real-time monitoring .

Q. Key Methodological Takeaways

• Voltammetry: Preferred for quantifying $BrO^-$/$BrO_2^-$ mixtures at pH 13 .
• Isotopic Analysis: Redox-MIMS minimizes $^{30}\text{N}_2$ artifacts .
• Material Synthesis: Chemical oxidation with $NaBrO$ enhances Co(IV) in perovskites .
• Radiolysis: Bromite additives stabilize radical yields in alkaline media .

Synthesis routes and methods

Procedure details

A cold solution of sodium hypobromite is prepared from 1.6 g. of sodium hydroxide, 3.2 g of bromine, and 10 g of ice and water. To this solution is added with stirring 1-[7-chloro-4,10-dihydro-1-methyl-10-oxo-1H[1]benzoxepino[4,3-b]pyrrole-2-yl]propan-2-one (Q) (1.5 g, 0.005 m), while keeping the temperature below 10° C. The resulting mixture is stirred at low temperature for an additional 4 hours before water and ether are added. The layers are separated and the aqueous layer is treated with a sufficient amount of sodium bisulfite. The treated aqueous layer is filtered and the filtrate acidified with 2 N hydrochloric acid to give crude 7-chloro-4,10-dihydro-1-methyl-10-oxo-1H[1]benzoxepino[4,3-b]pyrrol-2-acetic acid.